Cas no 1805750-77-9 (7-Difluoromethyl-6-mercapto-1H-benzimidazole)

• Product Name: 7-Difluoromethyl-6-mercapto-1H-benzimidazole
• CAS No: 1805750-77-9
• MF: C₈H₆F₂N₂S
• MW: 200.208446979523
• CID: 4825354
• Update Time: 2025-10-29

7-Difluoromethyl-6-mercapto-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Difluoromethyl-6-mercapto-1H-benzimidazole

• Inchi： 1S/C8H6F2N2S/c9-8(10)6-5(13)2-1-4-7(6)12-3-11-4/h1-3,8,13H,(H,11,12)
• InChI Key： JASBTGDGLGKLNQ-UHFFFAOYSA-N
• SMILES： SC1C=CC2=C(C=1C(F)F)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.3
• Topological Polar Surface Area: 29.7

Additional information on 7-Difluoromethyl-6-mercapto-1H-benzimidazole

7-Difluoromethyl-6-mercapto-1H-benzimidazole: A Comprehensive Overview

The compound 7-Difluoromethyl-6-mercapto-1H-benzimidazole (CAS No. 1805750-77-9) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzimidazoles, which are well-known for their versatile properties and wide-ranging uses in fields such as pharmaceuticals, materials science, and chemical synthesis. The structure of 7-Difluoromethyl-6-mercapto-1H-benzimidazole is characterized by a benzene ring fused with an imidazole ring, featuring a difluoromethyl group at position 7 and a mercapto (-SH) group at position 6. These functional groups confer unique chemical and physical properties to the molecule, making it a subject of interest in both academic research and industrial development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 7-Difluoromethyl-6-mercapto-1H-benzimidazole, allowing researchers to explore its potential applications more thoroughly. The incorporation of the difluoromethyl group introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes it an attractive candidate for use in electronic materials, such as organic semiconductors or optoelectronic devices. Additionally, the mercapto group at position 6 provides nucleophilic reactivity, enabling the molecule to participate in various nucleophilic substitution and addition reactions. This reactivity is particularly valuable in drug design and catalysis.

In terms of chemical synthesis, 7-Difluoromethyl-6-mercapto-1H-benzimidazole can be synthesized through a variety of methods, including condensation reactions involving o-aminothiophenol derivatives and carbonyl compounds. Recent studies have focused on optimizing these synthesis routes to improve yield and purity, as well as to reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and green chemistry principles to synthesize this compound more efficiently. These advancements not only enhance the scalability of production but also align with current trends toward sustainable chemical manufacturing.

The unique combination of functional groups in 7-Difluoromethyl-6-mercapto-1H-benzimidazole makes it a valuable building block in organic synthesis. Its ability to act as both a nucleophile and an electron-deficient substrate enables it to participate in a wide range of reactions, including Suzuki couplings, Heck reactions, and Stille couplings. These reactions are fundamental in constructing complex molecular architectures, which are essential for developing new drugs, agrochemicals, and advanced materials.

In the pharmaceutical industry, 7-Difluoromethyl-6-mercapto-1H-benzimidazole has shown promise as a lead compound for drug development. Its structure allows for extensive functionalization, enabling researchers to explore its potential as an anti-inflammatory agent, anticancer drug, or antimicrobial agent. Recent studies have highlighted its ability to inhibit certain enzymes associated with chronic diseases, suggesting that further research could lead to novel therapeutic applications.

Beyond pharmaceuticals, 7-Difluoromethyl-6-mersapto-1H-benzimidazole has also found applications in materials science. Its electronic properties make it suitable for use in organic electronics, such as field-effect transistors (FETs) or light-emitting diodes (LEDs). Researchers have investigated its ability to act as an electron transport layer or hole transport layer in these devices, demonstrating its potential to enhance device performance.

Moreover, the compound's reactivity has been leveraged in catalysis. By incorporating 7-Difluoromethyl-6-mersapto-benzimidazole into metal complexes or polymer-supported catalysts, scientists have developed efficient catalysts for various organic transformations. These include hydrogenation reactions, oxidation reactions, and cross-coupling reactions – all of which are critical steps in modern chemical synthesis.

In conclusion,7-Difluoromethyl -6 -mersapto -1 H -benz imidazole (CAS No. 1805750 -77 -9) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure enables it to serve as a versatile building block in organic synthesis while offering opportunities for innovation in pharmaceuticals and materials science. As research continues to uncover new applications for this compound , its role in advancing technology and improving human health will undoubtedly grow.